Meglumine cyclic adenylate
Meglumine cyclic adenylate
Brand Name:
Vulcanchem
CAS No.:
113960-50-2
VCID:
VC20829621
InChI:
InChI=1S/C10H12N5O6P.C7H17NO5/c11-8-5-9(13-2-12-8)15(3-14-5)10-6(16)7-4(20-10)1-19-22(17,18)21-7;1-8-2-4(10)6(12)7(13)5(11)3-9/h2-4,6-7,10,16H,1H2,(H,17,18)(H2,11,12,13);4-13H,2-3H2,1H3/t4-,6-,7-,10-;4-,5+,6+,7+/m10/s1
SMILES:
CNCC(C(C(C(CO)O)O)O)O.C1C2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)OP(=O)(O1)O
Molecular Formula:
C17H29N6O11P
Molecular Weight:
524.4 g/mol
Meglumine cyclic adenylate
CAS No.: 113960-50-2
Cat. No.: VC20829621
Molecular Formula: C17H29N6O11P
Molecular Weight: 524.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 113960-50-2 |
|---|---|
| Molecular Formula | C17H29N6O11P |
| Molecular Weight | 524.4 g/mol |
| IUPAC Name | (4aR,6R,7R,7aS)-6-(6-aminopurin-9-yl)-2-hydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-ol;(2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentol |
| Standard InChI | InChI=1S/C10H12N5O6P.C7H17NO5/c11-8-5-9(13-2-12-8)15(3-14-5)10-6(16)7-4(20-10)1-19-22(17,18)21-7;1-8-2-4(10)6(12)7(13)5(11)3-9/h2-4,6-7,10,16H,1H2,(H,17,18)(H2,11,12,13);4-13H,2-3H2,1H3/t4-,6-,7-,10-;4-,5+,6+,7+/m10/s1 |
| Standard InChI Key | XCZOROGNAGPSKP-PZTBSLMLSA-N |
| Isomeric SMILES | CNC[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O.C1[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=NC4=C(N=CN=C43)N)O)OP(=O)(O1)O |
| SMILES | CNCC(C(C(C(CO)O)O)O)O.C1C2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)OP(=O)(O1)O |
| Canonical SMILES | CNCC(C(C(C(CO)O)O)O)O.C1C2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)OP(=O)(O1)O |
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